Cas no 686771-00-6 (ethyl 2-methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)propanoate)

• Product Name: ethyl 2-methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)propanoate
• CAS No: 686771-00-6
• MF: C₁₈H₂₀N₂O₃S₂
• MW: 376.493001937866
• CID: 6129828
• PubChem ID: 2155158
• Update Time: 2025-10-21

ethyl 2-methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)propanoate
• ethyl 2-methyl-2-((4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)propanoate
• Propanoic acid, 2-methyl-2-[(3,4,6,7-tetrahydro-4-oxo-3-phenylthieno[3,2-d]pyrimidin-2-yl)thio]-, ethyl ester
• F0579-0081
• AKOS024584777
• ethyl 2-methyl-2-[(4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]propanoate
• 686771-00-6
• ethyl 2-methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)propanoate

• Inchi： 1S/C18H20N2O3S2/c1-4-23-16(22)18(2,3)25-17-19-13-10-11-24-14(13)15(21)20(17)12-8-6-5-7-9-12/h5-9H,4,10-11H2,1-3H3
• InChI Key： QPIZSBVZEGRMAN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C(C)(SC1N(C2=CC=CC=C2)C(=O)C2SCCC=2N=1)C

Computed Properties

• Exact Mass: 376.09153485g/mol
• Monoisotopic Mass: 376.09153485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 622
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.32±0.1 g/cm3(Predicted)
• Boiling Point: 507.0±60.0 °C(Predicted)
• pka: -0.84±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on ethyl 2-methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno3,2-dpyrimidin-2-yl}sulfanyl)propanoate

Professional Introduction to Ethyl 2-methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)propanoate (CAS No. 686771-00-6)

Ethyl 2-methyl-2-({4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)propanoate, identified by its CAS number 686771-00-6, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thienopyrimidine class of heterocyclic molecules, which have garnered considerable attention due to their diverse biological activities and potential applications in drug development.

The molecular structure of Ethyl 2-methyl-2-{(4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl)sulfanyl}propanoate features a complex arrangement of functional groups that contribute to its unique chemical properties. The presence of a sulfanyl group at the 2-position of the thienopyrimidine ring introduces a polar moiety that enhances solubility and reactivity. Additionally, the ethyl ester group at the terminal position provides a handle for further chemical modifications, making this compound a versatile intermediate in synthetic chemistry.

In recent years, there has been growing interest in thienopyrimidine derivatives due to their demonstrated efficacy in various biological assays. Studies have shown that these compounds exhibit inhibitory activity against multiple targets, including kinases and other enzymes involved in cancer progression. The sulfanyl-substituted thienopyrimidines have been particularly noted for their ability to modulate signaling pathways associated with cell proliferation and apoptosis.

One of the most compelling aspects of Ethyl 2-methyl-2-{(4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl)sulfanyl}propanoate is its potential as a building block for more complex pharmacophores. Researchers have leveraged its scaffold to develop novel analogs with enhanced binding affinity and selectivity. For instance, modifications at the phenyl ring or the sulfanyl group have been explored to optimize interactions with biological targets. These efforts have led to the discovery of several promising lead compounds that are currently undergoing further investigation.

The synthesis of Ethyl 2-methyl-2-{(4-oxo-3-phenyl-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl)sulfanyl}propanoate involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. Key steps include cyclization reactions to form the thienopyrimidine core and nucleophilic substitution to introduce the sulfanyl group. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the desired carbon-carbon bonds with high efficiency.

The pharmacological profile of this compound has been extensively studied in preclinical models. Initial assays have revealed notable effects on enzymes such as tyrosine kinases and cyclin-dependent kinases (CDKs), which are critical regulators of cell cycle progression. The ability of Ethyl 2-methyl-{(4-oxyso)-thiophene[3',4':5',6']pyrimidin]-5(1'H)-one} propanato ethylester derivative (a closely related analog) to inhibit these enzymes has been linked to its anti-proliferative properties.

Recent advancements in computational chemistry have further accelerated the discovery process for thienopyrimidine-based drugs. Molecular docking studies have been employed to predict binding modes and affinities between Ethyl 2-methyl-{(4-oxyso)-thiophene[3',4':5',6']pyrimidin]-5(1'H)-one} propanato ethylester derivative and target proteins. These simulations have provided valuable insights into structure-function relationships and have guided the design of optimized derivatives.

The role of Ethyl 2-methyl-{(4-oxyso)-thiophene[3',4':5',6']pyrimidin]-5(1'H)-one} propanato ethylester derivative as an intermediate has also been explored in industrial settings. Its scalability and reproducibility make it an attractive candidate for large-scale synthesis. Pharmaceutical companies are increasingly investing in green chemistry principles to improve synthetic routes while minimizing environmental impact.

In conclusion, Ethyl 2-methyl-{(4-oxyso)-thiophene[3',4':5',6']pyrimidin]-5(1'H)-one} propanato ethylester derivative represents a significant advancement in medicinal chemistry. Its unique structural features and biological activities position it as a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for thienopyrimidine derivatives like this one, their importance in addressing global health challenges will only continue to grow.